Cas no 1256470-62-8 (1-(4-chloro-3-methoxyphenyl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(4-chloro-3-methoxyphenyl)-2,2,2-trifluoroethan-1-one
• CAS No: 1256470-62-8
• MF: C₉H₆ClF₃O₂
• MW: 238.590952396393
• MDL: MFCD11556170
• CID: 1037298
• PubChem ID: 71463773
• Update Time: 2025-06-10

1-(4-chloro-3-methoxyphenyl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-3-methoxyphenyl)-2,2,2-trifluoroethanone
• 1-(4-chloro-3-methoxyphenyl)-2,2,2-trifluoroethan-1-one
• 1256470-62-8
• AKOS016009103
• DTXSID90855682
• CS-0302367
• EN300-1932657
• DB-353971
• Ethanone, 1-(4-chloro-3-methoxyphenyl)-2,2,2-trifluoro-

• MDL： MFCD11556170
• Inchi： 1S/C9H6ClF3O2/c1-15-7-4-5(2-3-6(7)10)8(14)9(11,12)13/h2-4H,1H3
• InChI Key： HKFYJBFSXNVGAL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(C(F)(F)F)=O)=CC=1OC

Computed Properties

• Exact Mass: 238.0008416g/mol
• Monoisotopic Mass: 238.0008416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-chloro-3-methoxyphenyl)-2,2,2-trifluoroethan-1-one

1-(4-Chloro-3-Methoxyphenyl)-2,2,2-Trifluoroethan-1-One: A Comprehensive Overview

The compound 1-(4-chloro-3-methoxyphenyl)-2,2,2-trifluoroethan-1-one, identified by the CAS number 1256470-62-8, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a trifluoroacetyl group with a substituted phenyl ring. The presence of chlorine and methoxy groups on the aromatic ring introduces interesting electronic and steric effects, making this compound a valuable substrate for synthetic chemistry and material science.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing novel polymers with enhanced thermal stability and mechanical properties. The trifluoroacetyl group is known to contribute significantly to the thermal resistance of materials, while the substituted phenyl ring provides additional functionalization opportunities. These findings underscore the importance of 1-(4-chloro-3-methoxyphenyl)-2,2,2-trifluoroethan-1-one in modern material science.

In addition to its role in material synthesis, this compound has also been investigated for its biological activity. Preclinical studies suggest that it may possess anti-inflammatory properties due to its ability to modulate specific cellular pathways. The methoxy group on the phenyl ring is believed to play a critical role in these biological interactions, potentially enhancing bioavailability and selectivity. While further research is needed to validate these findings, they open up exciting possibilities for pharmacological applications.

The synthesis of 1-(4-chloro-3-methoxyphenyl)-2,2,2-trifluoroethan-1-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the trifluoroacetyl group and its subsequent coupling with the substituted phenyl ring. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of industrial applications.

From an environmental perspective, the stability and degradation pathways of this compound are areas of active research. Understanding how it interacts with environmental systems is crucial for assessing its safety and sustainability. Initial studies indicate that it undergoes slow degradation under aerobic conditions, suggesting that it may have long-term persistence in certain environments. This information is vital for regulatory assessments and risk management strategies.

In conclusion, 1-(4-chloro-3-methoxyphenyl)-2,2,2-trifluoroethan-1-one (CAS No: 1256470-62-8) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in synthetic chemistry, material science, and pharmacology. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.